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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and emergency procedures for potassium hydride (KH).

Potassium hydride is a highly reactive and flammable solid, demanding strict adherence to

safety protocols to mitigate the risk of fire and related hazards.

Frequently Asked Questions (FAQs)
Q1: What are the primary fire hazards associated with potassium hydride?

A1: Potassium hydride (KH) is a flammable solid that can ignite spontaneously upon contact

with moist air.[1] It reacts violently with water, producing highly flammable hydrogen gas, which

can be ignited by the heat of the reaction.[1][2][3] This reactivity makes it a significant fire and

explosion hazard, especially when handled improperly. Potassium hydride is considered a

more serious fire hazard than sodium hydride.[1]

Q2: What type of fire extinguisher should be used on a potassium hydride fire?

A2: Only Class D dry chemical fire extinguishers are suitable for potassium hydride fires.[1][4]

Alternatively, the fire can be smothered with materials like dry sand, ground limestone, dry clay,

or graphite.[1][4] A specialized extinguishing agent, Met-L-X®, which is a sodium chloride-

based powder, is also effective.[1][5]

Q3: Which extinguishing agents must be avoided for a potassium hydride fire and why?
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A3: Never use water, carbon dioxide (CO2), or halogenated fire extinguishers on a potassium
hydride fire.[1][2][4]

Water: Reacts violently with potassium hydride to produce flammable hydrogen gas, which

can intensify the fire or cause an explosion.[1][3][6]

Carbon Dioxide (CO2): Can react with the burning metal.

Halogenated agents: Can also have hazardous reactions with burning alkali metals.[2]

Q4: What personal protective equipment (PPE) is necessary when working with potassium
hydride?

A4: When handling potassium hydride, it is crucial to wear appropriate PPE to prevent skin

and eye contact. This includes:

Safety glasses or goggles.[1]

Impermeable gloves.[1]

A fire-retardant laboratory coat.[1]

Work should be conducted in an area free of ignition sources, and it is preferable to handle

potassium hydride as a mineral oil dispersion under an inert atmosphere, such as argon.[1]

Q5: What is the correct procedure for handling a potassium hydride spill?

A5: In the event of a spill, immediately remove all ignition sources.[1] The spilled material,

whether burning or not, should be quenched with a Class D dry chemical extinguishing

medium.[1] Once quenched, the material should be swept up, placed in an appropriate

container under an inert atmosphere, and disposed of according to your institution's waste

disposal guidelines.[1] Respiratory protection may be necessary if the spill occurs in a confined

area.[1]
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Issue Possible Cause Solution

Potassium hydride powder

ignites upon exposure to air.

The material has come into

contact with moist air.

Immediately smother the fire

with a Class D extinguisher,

dry sand, or another approved

dry powder agent.[1][4] Do not

use water or CO2.[1]

A fire has started and a Class

D extinguisher is not

immediately available.

Lack of immediate access to

appropriate fire safety

equipment.

Use dry sand, ground

limestone, or dry clay to

smother the flames.[1] Ensure

a container of one of these

materials is kept within arm's

reach when working with

potassium hydride.[7][8]

The potassium hydride

container appears to be

bulging.

Reaction with residual

moisture or air has generated

hydrogen gas, increasing the

internal pressure.[2]

Handle with extreme caution.

Do not open the container.

Contact your institution's

environmental health and

safety office for guidance on

safe handling and disposal.

A small, manageable fire

occurs at the tip of a needle

during transfer.

This can be a common

occurrence when handling

pyrophoric materials.

Do not panic. A beaker of sand

can be used to extinguish this

small "pilot light".[7]
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Extinguishing Agent Effectiveness Mechanism of Action Precautions

Class D Dry Powder

Extinguisher
High

Smothers the fire by

forming a crust that

excludes air and

dissipates heat.[5][9]

The only

recommended type of

fire extinguisher.[1]

[10]

Dry Sand Moderate to High

Smothers the fire by

cutting off the oxygen

supply.[4][7]

Must be completely

dry.

Ground Limestone /

Dry Clay
Moderate Smothers the fire.[1]

Must be completely

dry.

Graphite Powder Moderate Smothers the fire.[1]
Must be completely

dry.

Met-L-X® (Sodium

Chloride based)
High

Forms a crust to

exclude air and

dissipate heat.[1][5]

A specific type of

Class D agent.

Water DANGEROUS

Reacts violently to

produce flammable

hydrogen gas,

intensifying the fire.[1]

[10]

NEVER USE.[1]

Carbon Dioxide (CO2) DANGEROUS
Can react with burning

metal.
NEVER USE.[1]

Halogenated

Extinguishers
DANGEROUS

Can have hazardous

reactions.[2]
NEVER USE.[2]

Experimental Protocol: Small-Scale Potassium
Hydride Fire Extinguishment
This protocol outlines the immediate steps to take in the event of a small, contained potassium
hydride fire in a laboratory setting.
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Alert Personnel: Immediately alert all personnel in the vicinity of the fire and activate the

laboratory's emergency alarm.

Assess the Situation: If the fire is small and you are trained to use a fire extinguisher,

proceed with the following steps. If the fire is large or spreading, evacuate the area

immediately and call emergency services.

Select Extinguishing Agent: Locate the nearest Class D fire extinguisher or a container of dry

sand, ground limestone, or graphite.

Application of Extinguishing Agent:

Class D Extinguisher: Stand at a safe distance. Pull the pin, aim the nozzle at the base of

the fire, and squeeze the handle to discharge the agent. Apply the powder gently to avoid

spreading the burning material.[2]

Dry Sand/Powder: Gently apply the sand or powder to the fire, creating a blanket to

smother the flames.[4][7] Ensure the fire is completely covered.

Observe and Cool: After the flames are extinguished, continue to observe the area for any

signs of re-ignition as the metal may still be hot. Allow the material to cool completely.

Cleanup and Disposal: Once cooled, the quenched material should be collected using spark-

resistant tools, placed in a sealed, labeled container under an inert atmosphere, and

disposed of as hazardous waste according to institutional protocols.[1][4]

Report the Incident: Report the incident to your supervisor and your institution's

environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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